Cas no 2229146-11-4 (1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229146-11-4
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 6012495
• PubChem ID: 165827251
• Update Time: 2025-06-08

1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1907189
• 2229146-11-4

• Inchi： 1S/C10H8BrNO3/c11-7-1-6(4-12-5-7)10(9(14)15)2-8(13)3-10/h1,4-5H,2-3H2,(H,14,15)
• InChI Key： NBKPKAYBVPWSQK-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 268.96876g/mol
• Monoisotopic Mass: 268.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.3Ų

Additional information on 1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carboxylic acid

Introduction to 1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229146-11-4)

1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carboxylic acid, identified by its CAS number 2229146-11-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a unique structural motif that has garnered considerable attention due to its potential applications in medicinal chemistry. The presence of both a brominated pyridine ring and a cyclobutaneone moiety makes it a versatile scaffold for designing novel bioactive molecules.

The compound's structure is characterized by a 5-bromopyridine substituent at the 1-position and a 3-oxocyclobutane-1-carboxylic acid core. This configuration allows for diverse chemical modifications, making it an attractive candidate for further derivatization. In recent years, the exploration of such fused ring systems has been extensively studied for their role in modulating biological pathways, particularly in oncology and anti-inflammatory therapies.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its incorporation into various drug-like molecules. The bromopyridine moiety, in particular, is well-known for its ability to participate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic frameworks. These reactions have been instrumental in generating libraries of substituted pyridines with pharmaceutical relevance.

The cyclobutaneone component of the molecule introduces rigidity to the scaffold, which can be exploited to enhance binding affinity and selectivity in drug design. This structural feature has been leveraged in the development of small-molecule inhibitors targeting enzymes involved in critical metabolic pathways. For instance, derivatives of cyclobutaneones have shown promise as kinase inhibitors, where their ability to mimic natural substrates or transition states provides a basis for high-affinity binding.

In the context of contemporary drug discovery, 1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carboxylic acid has been investigated for its potential as an intermediate in the synthesis of antiviral and anticancer agents. The bromine atom at the 5-position of the pyridine ring serves as a handle for further functionalization, allowing chemists to introduce diverse pharmacophores while maintaining the core pharmacological activity. Such flexibility has been particularly valuable in hit-to-lead optimization campaigns.

One notable application of this compound has emerged from its use in designing inhibitors of poly(ADP-ribose) polymerases (PARPs), which are enzymes implicated in DNA repair and cell survival pathways. PARP inhibition has become a cornerstone therapeutic strategy in cancers with defects in DNA repair mechanisms, such as BRCA-mutated ovarian and breast cancers. The cyclobutaneone moiety's ability to engage with the active site of PARP enzymes has been exploited to develop molecules with improved solubility and metabolic stability.

The synthesis of 1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include bromination of pyridine derivatives followed by cycloaddition or cyclization reactions to establish the cyclobutaneone ring system. Advances in catalytic systems have streamlined these processes, reducing reaction times and improving yields, thereby making large-scale production more feasible.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential derivatives of this compound with enhanced biological activity. Molecular docking studies have revealed that subtle modifications around the 5-bromopyridine and cyclobutaneone moieties can significantly alter binding interactions with target proteins. This underscores the importance of structure-based drug design approaches when working with such scaffolds.

The pharmacokinetic properties of compounds derived from 1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carboxylic acid have also been scrutinized to ensure their suitability for clinical development. Factors such as oral bioavailability, metabolic clearance rates, and tissue distribution are critical considerations during lead optimization. By leveraging structural insights gained from computational modeling, researchers can design analogs that exhibit improved pharmacokinetic profiles while maintaining efficacy.

In conclusion, 1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229146-11-4) represents a valuable building block for pharmaceutical innovation. Its unique structural features—combining a reactive bromopyridine moiety with a rigid cyclobutaneone core—make it an excellent candidate for further chemical elaboration towards therapeutic agents targeting diverse diseases. As synthetic methodologies continue to evolve and our understanding of biological targets deepens, compounds like this are poised to play an increasingly pivotal role in next-generation drug development.